Cas no 2172256-57-2 (2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172256-57-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5835112
• PubChem ID: 165591560
• Update Time: 2025-05-24

2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide
• EN300-1597304
• 2172256-57-2

• Inchi： 1S/C8H14N4O/c1-3-4-12-6(2)7(10-11-12)5-8(9)13/h3-5H2,1-2H3,(H2,9,13)
• InChI Key： BIMWEDHTIJYVSG-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide

2-(5-Methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide

2-(5-Methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide, also known by its CAS registry number 2172256-57-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acetamide, featuring a substituted 1,2,3-triazole ring system. The presence of the propyl and methyl groups on the triazole ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide typically involves a combination of click chemistry and amide bond formation techniques. Recent advancements in click chemistry have enabled the efficient construction of triazole-containing compounds, which are known for their stability and versatility. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in synthesizing this compound. Researchers have also explored alternative catalytic systems to enhance reaction efficiency and reduce environmental impact.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The triazole moiety is known to exhibit strong hydrogen bonding capabilities, which can be exploited in the design of high-performance polymers and coatings. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical properties such as tensile strength and thermal stability. Additionally, its ability to form supramolecular assemblies makes it a candidate for applications in nanotechnology and drug delivery systems.

In the pharmaceutical industry, 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide has shown potential as a lead compound for drug development. Its structural features allow for modulation of pharmacokinetic properties such as solubility and bioavailability. Researchers have investigated its role as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and cancer. Preclinical studies suggest that this compound exhibits selective binding to target proteins, making it a promising candidate for further exploration.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles under various conditions. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via hydrolytic pathways. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, 2-(5-methyl-1-propyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No: 2172256-57-) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science and technology.